Cas no 548764-96-1 (4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 548764-96-1
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 1593795
• PubChem ID: 7198395
• Update Time: 2025-06-23

4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid,4-methyl-2-oxo-3-phenyl-2H-1-benzopyran-7-yl ester
• 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate
• (4-methyl-2-oxo-3-phenylchromen-7-yl) morpholine-4-carboxylate
• AKOS002255130
• WLYJOLRERVTOIN-UHFFFAOYSA-N
• 548764-96-1
• NCGC00317860-01
• STL033210
• AB01312116-01
• F1862-0455
• Morpholine-4-carboxylic Acid 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl Ester
• SCHEMBL5648494

• Inchi： 1S/C21H19NO5/c1-14-17-8-7-16(26-21(24)22-9-11-25-12-10-22)13-18(17)27-20(23)19(14)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3
• InChI Key： WLYJOLRERVTOIN-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC2C=CC3=C(C=2)OC(C(C2C=CC=CC=2)=C3C)=O)CC1

Computed Properties

• Exact Mass: 365.12637
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07

Additional information on 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate

Introduction to 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate (CAS No. 548764-96-1)

4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate (CAS No. 548764-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chromene and morpholine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate is composed of a chromene core, which is a benzopyran derivative, and a morpholine ring, an important heterocyclic compound. The presence of these functional groups imparts the molecule with distinct chemical properties and biological activities. The chromene moiety is known for its antioxidant and anti-inflammatory properties, while the morpholine ring contributes to the compound's solubility and stability.

Recent studies have highlighted the potential of 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl morpholine-4-carboxylate has shown promise as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—positions it as a versatile therapeutic agent.

The pharmacokinetic properties of 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yL morpholine-4-carboxylate have also been investigated. Its high solubility in aqueous solutions and good bioavailability make it suitable for oral administration. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-2-oXo3 phenyL 2H chromen 7 yl morpholine 4 carboxylate. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-methyl 2 oxo 3 phenyL 2H chromen 7 yl morpholine 4 carboxyL ate (CAS No. 548764 96 1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further solidifying its importance in medicinal chemistry.